Cas no 64312-89-6 ((^+)-^a-Methoxy-^a-(trifluoromethyl)phenylacetyl chloride)

• Product Name: (^+)-^a-Methoxy-^a-(trifluoromethyl)phenylacetyl chloride
• CAS No: 64312-89-6
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• CID: 90268
• PubChem ID: 24884942
• Update Time: 2025-06-08

(^+)-^a-Methoxy-^a-(trifluoromethyl)phenylacetyl chloride Chemical and Physical Properties

Names and Identifiers

• (^+)-^a-Methoxy-^a-(trifluoromethyl)phenylacetyl chloride
• (±)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetyl chloride
• (+/-)-alpha-Methoxy-alpha-trifluoromethyl-phenylacetyl chloride
• (±)-α-Methoxy-α-trifluoromethylphenylacetyl chloride
• 3,3,3-trifluoro-2-methoxy-2-phenylpropanoyl chloride
• Mosher reagent
• Mosher's acid chloride
• alpha-Methoxy-alpha-trifluoromethylphenylacetyl chloride, 97%
• FT-0605271
• SCHEMBL249800
• FS-4525
• ( inverted exclamation markA)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetyl chloride
• A-(trifluoromethyl)phenylacetyl Chloride
• Acetyl chloride, 2-methoxy-2-phenyl-2-trifluoromethyl-
• FT-0676519
• 2-Methoxy-2-trifluoromethyl-2-phenylacetyl chloride
• AKOS005254474
• FT-0605065
• T72052
• (+/-)-alpha-methoxy-alpha-trifluoromethylphenylacetyl chloride
• alpha -Methoxy- alpha -trifluoromethylphenylacetyl chloride
• (+/-)-1-Methoxy-1-(Trifluoromethyl)Phenylacetyl Chloride
• (+/-)-alpha-methoxy-alpha-(trifluoromethyl)phenylacetyl chloride
• 3,3,3-Trifluoro-2-methoxy-2-phenylpropanoyl chloride #
• MFCD00078209
• SY075458
• 40793-68-8
• T72425
• 2-METHOXY-2-(TRIFLUOROMETHYL)PHENYLACETYL CHLORIDE
• F0001-1115
• A-Methoxy-
• 64312-89-6
• 3,3,3-Trifluoro-2-methoxy-2-phenylpropanoylchloride
• (-)-
• (+/-)-A-Methoxy-A-trifluoromethylphenylacetyl chloride
• 2-Methoxy-2-phenyl-3,3,3-trifluoropropanoyl chloride
• STL554257
• BBL100463
• DB-066208
• DB-049450
• 2-Methoxy-2-phenyl-3,3,3-trifluoropropionyl chloride, Methoxy(phenyl)(trifluoromethyl)acetyl chloride

• MDL： MFCD00078209
• Inchi： 1S/C10H8ClF3O2/c1-16-9(8(11)15,10(12,13)14)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： PAORVUMOXXAMPL-UHFFFAOYSA-N
• SMILES： ClC(C(C(F)(F)F)(C1C=CC=CC=1)OC)=O

Computed Properties

• Exact Mass: 255.04000
• Monoisotopic Mass: 252.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Grayish yellow or colorless liquid
• Density: 1.327 g/mL at 25 °C(lit.)
• Boiling Point: 213-214 °C(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.471(lit.)
• PSA: 26.30000
• LogP: 3.30380
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

(^+)-^a-Methoxy-^a-(trifluoromethyl)phenylacetyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H317
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-43
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34; R43
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：8

Additional information on (^+)-^a-Methoxy-^a-(trifluoromethyl)phenylacetyl chloride

Introduction to (+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (CAS No. 64312-89-6)

(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride, with the CAS number 64312-89-6, is a versatile and important compound in the field of organic chemistry and pharmaceutical research. This chiral compound is characterized by its unique structural features, including a methoxy group, a trifluoromethyl group, and an acyl chloride functional group. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of (+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride is C10H8ClF3O2, and its molecular weight is approximately 240.56 g/mol. The compound's chiral nature, indicated by the (+) designation, suggests that it exhibits optical activity, which can be crucial in the development of enantiomerically pure drugs. The presence of the trifluoromethyl group imparts unique chemical and physical properties, such as increased lipophilicity and metabolic stability, which are highly desirable in drug design.

In recent years, (+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride has gained significant attention due to its potential applications in the synthesis of novel pharmaceuticals. One notable area of research involves its use as a building block in the development of anti-inflammatory agents. Studies have shown that compounds derived from this intermediate exhibit potent anti-inflammatory activity, making them promising candidates for the treatment of various inflammatory disorders.

Beyond anti-inflammatory applications, (+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride has also been explored in the context of cancer research. Researchers have synthesized derivatives that demonstrate selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to the compound's ability to disrupt specific cellular pathways involved in cancer progression. These findings have opened new avenues for the development of targeted cancer therapies.

The synthesis of (+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride typically involves several steps, including the formation of the corresponding alcohol or ester, followed by conversion to the acyl chloride using thionyl chloride or another suitable reagent. The chiral purity of the final product is critical for its use in pharmaceutical applications, and various methods such as chiral chromatography or asymmetric synthesis can be employed to ensure high enantiomeric excess (ee).

In addition to its pharmaceutical applications, (+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride has found use in other areas of chemical research. For instance, it has been utilized as a reagent in organic synthesis to introduce trifluoromethyl and methoxy functionalities into target molecules. This versatility makes it a valuable tool for chemists working on complex molecule synthesis and functionalization.

The safety and handling of (+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride

In conclusion, (+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride (CAS No. 64312-89-6)